Cas no 827607-95-4 (1H-Indole-5-carboxaldehyde, 4-amino-1-(phenylsulfonyl)-)

• Product Name: 1H-Indole-5-carboxaldehyde, 4-amino-1-(phenylsulfonyl)-
• CAS No: 827607-95-4
• MF: C₁₅H₁₂N₂O₃S
• MW: 300.332382202148
• CID: 683159
• PubChem ID: 71417284
• Update Time: 2025-04-19

1H-Indole-5-carboxaldehyde, 4-amino-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carboxaldehyde, 4-amino-1-(phenylsulfonyl)-
• 4-amino-1-(benzenesulfonyl)indole-5-carbaldehyde
• DTXSID20836626
• SCHEMBL22347126
• 827607-95-4
• 4-Amino-1-(phenylsulfonyl)-1H-indole-5-carbaldehyde
• 4-Amino-1-(benzenesulfonyl)-1H-indole-5-carbaldehyde

• Inchi： 1S/C15H12N2O3S/c16-15-11(10-18)6-7-14-13(15)8-9-17(14)21(19,20)12-4-2-1-3-5-12/h1-10H,16H2
• InChI Key： JOAJLLFKSYDCHF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC2C(=C(C=O)C=CC1=2)N)(=O)=O

Computed Properties

• Exact Mass: 300.05686342g/mol
• Monoisotopic Mass: 300.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.5Ų